Cas no 70150-65-1 (5-(hydroxymethyl)cyclohexane-1,3-dione)

• Product Name: 5-(hydroxymethyl)cyclohexane-1,3-dione
• CAS No: 70150-65-1
• MF: C₇H₁₀O₃
• MW: 142.152502536774
• CID: 1741792
• PubChem ID: 155466
• Update Time: 2025-10-20

5-(hydroxymethyl)cyclohexane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 5-(hydroxymethyl)cyclohexane-1,3-dione
• 1,3-Cyclohexanedione, 5-(hydroxymethyl)-
• DTXSID40220427
• 5-(Hydroxymethyl)-1,3-cyclohexanedione
• SCHEMBL14609110
• MFCD22200166
• 70150-65-1
• AKOS024048569
• ZB1137

• Inchi： 1S/C7H10O3/c8-4-5-1-6(9)3-7(10)2-5/h5,8H,1-4H2
• InChI Key： SCTDHKQILWZJEX-UHFFFAOYSA-N
• SMILES： OCC1CC(CC(C1)=O)=O

Computed Properties

• Exact Mass: 142.063
• Monoisotopic Mass: 142.062994
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.4
• XLogP3: -0.8

Experimental Properties

• Density: 1.204
• Boiling Point: 320.4°C at 760 mmHg
• Flash Point: 161.8°C
• Refractive Index: 1.49
• PSA: 54.37

Additional information on 5-(hydroxymethyl)cyclohexane-1,3-dione

Comprehensive Overview of 5-(Hydroxymethyl)cyclohexane-1,3-dione (CAS No. 70150-65-1): Properties, Applications, and Industry Insights

5-(Hydroxymethyl)cyclohexane-1,3-dione (CAS No. 70150-65-1), a cyclic diketone derivative, has garnered significant attention in pharmaceutical, agrochemical, and specialty chemical research due to its unique structural features and reactivity. This compound, often referred to as HMCHD in abbreviated form, serves as a versatile intermediate in organic synthesis. Its hydroxymethyl and dione functional groups enable diverse chemical transformations, making it valuable for constructing complex molecular frameworks.

In recent years, the demand for sustainable synthetic intermediates has surged, driven by environmental regulations and the push for green chemistry. Researchers are exploring 5-(Hydroxymethyl)cyclohexane-1,3-dione as a potential building block for biodegradable materials and eco-friendly catalysts. Its compatibility with enzymatic reactions and metal-free catalysis aligns with the industry's shift toward reducing heavy metal waste. A 2023 study highlighted its role in synthesizing non-toxic polymer precursors, addressing the growing consumer demand for safer alternatives in packaging and textiles.

The compound's CAS No. 70150-65-1 is frequently searched in conjunction with terms like "synthesis optimization", "scalable production methods", and "derivatives for drug discovery". Analytical techniques such as HPLC purity analysis and NMR characterization are critical for quality control, as impurities may affect downstream applications. Notably, 5-(Hydroxymethyl)cyclohexane-1,3-dione exhibits stability under ambient conditions but requires protection from prolonged UV exposure to prevent degradation—a key consideration for storage protocols.

Emerging applications include its use in flavor and fragrance industries, where its ketone backbone contributes to musk-like odor profiles. Additionally, its potential as a crosslinking agent in water-based coatings has attracted interest from the paints and adhesives sector. Patent filings from 2020–2023 reveal innovative formulations leveraging this compound's ability to enhance thermal resistance without volatile organic compounds (VOCs).

From a regulatory standpoint, 70150-65-1 is not classified as hazardous under major chemical inventories (e.g., REACH, TSCA), facilitating global trade. However, manufacturers emphasize lifecycle assessment (LCA) to ensure compliance with evolving carbon footprint standards. The compound's biobased production potential—via fermentation of renewable substrates—is an active area of investigation, responding to queries about "circular economy solutions" in chemical synthesis.

For researchers troubleshooting purification challenges, recrystallization from ethanol-water mixtures yields high-purity material (>99%). Recent forum discussions highlight its utility in multicomponent reactions (MCRs), particularly for constructing heterocyclic scaffolds relevant to antiviral drug development. These findings correlate with increased searches for "COVID-19 related intermediates" and "broad-spectrum antimicrobial agents" post-pandemic.

In conclusion, 5-(Hydroxymethyl)cyclohexane-1,3-dione (CAS 70150-65-1) exemplifies how niche chemicals can address macro-level trends like sustainability and healthcare innovation. Its adaptability across sectors positions it as a compound of enduring relevance, with ongoing research likely to uncover further applications in advanced material science and precision medicine.